(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

• IUPAC Name: [2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C18H16ClFN2OS/c1-12-5-2-3-6-13(12)17(23)22-10-9-21-18(22)24-11-14-15(19)7-4-8-16(14)20/h2-8H,9-11H2,1H3
• InChI Key: VYWYHSJNPSCVTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN=C2SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H16ClFN2OS
• Molecular Weight: 362.8 g/mol

Description

(2-((2-chloro-6-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone is a useful research compound. Its molecular formula is C18H16ClFN2OS and its molecular weight is 362.85. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

A study by Fergachi et al. (2018) on a compound with similar structural features, specifically a benzimidazole derivative, demonstrated significant corrosion inhibition properties for mild steel in acidic medium, with an efficiency value reaching 98.9%. This suggests the potential of related compounds for protecting metals against corrosion in industrial applications (Fergachi et al., 2018).

Antioxidant Activity

Reddy et al. (2015) synthesized urea, thiourea, and selenourea derivatives with thiazole moieties, demonstrating potent antioxidant activity. This indicates the potential of structurally similar compounds for developing new antioxidant agents (Reddy et al., 2015).

Fluorination of Fluorophores

Woydziak et al. (2012) explored the fluorination of fluorophores, enhancing their photostability and spectroscopic properties, by synthesizing hexafluorobenzophenone and further derivatives. This research highlights the role of fluorination in developing novel fluorinated compounds with potential applications in spectroscopy and imaging (Woydziak et al., 2012).

Synthesis and Antibacterial Activity

Shahana and Yardily (2020) synthesized and characterized novel thiazolyl and thiophene derivatives, performing structural and antibacterial activity studies. This suggests the utility of such compounds in the development of new antibacterial agents (Shahana & Yardily, 2020).

Antimycobacterial Activity

Miranda and Gundersen (2009) designed and synthesized 4-substituted 1-(p-methoxybenzyl)imidazoles with parts of the structure mimicking potent antimycobacterial agents. This research opens avenues for the design of new antimycobacterial drugs (Miranda & Gundersen, 2009).